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Abstract

Esprocarb, identified by the CAS number 85785-20-2, is a selective thiocarbamate herbicide
primarily utilized for the pre- and post-emergence control of annual weeds and grasses,
particularly in paddy rice cultivation.[1] Its mode of action involves the inhibition of very-long-
chain fatty acid (VLCFA) synthesis, a critical metabolic pathway for plant growth and
development.[1] This technical guide provides a comprehensive overview of Esprocarb,
including its chemical and physical properties, toxicological profile, environmental fate, and
detailed experimental protocols for its synthesis and analysis. The information is presented to
support research, scientific investigation, and potential applications in drug development.

Chemical and Physical Properties

Esprocarb is a chiral compound that exists as a racemic mixture.[2] It is a yellowish, odorless
liquid at room temperature.[1] Key physicochemical properties are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C1sH23NOS [2]
Molecular Weight 265.42 g/mol
S-benzyl ethyl(3-methylbutan-
UPAC Name 2—y|)car)l/oamo)1t:ioate '
Appearance Yellowish liquid
Odor Odorless
Melting Point 25°C
Boiling Point 135 °C
Density 1.035 g/mL

Vapor Pressure

10.1 mPa (at 20 °C)

Water Solubility

4.9 mg/L (at 20 °C)

Log P (Octanol-Water Partition 46
Coefficient) '

Toxicological Data

The toxicological profile of Esprocarb indicates low acute toxicity to mammals. However, it is
classified as toxic if inhaled and demonstrates environmental hazards, particularly to aquatic

life.
Parameter Value Species Reference(s)
Acute Oral LDso >2000 mg/kg Rat
Acute Dermal LDso >2000 mg/kg Rat
Acute Inhalation LCso
>4 mg/L Mammal
(4h)
Ecotoxicity Data
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Esprocarb exhibits varying levels of toxicity to different aquatic organisms, with notable toxicity
to fish and certain algae.

Parameter Value Species Reference(s)

Cyprinus carpio

Fish LCso (96h) >1.52 mg/L

(Carp)
Daphnia magna LCso .

1-10 mg/L Daphnia magna

(48h)

Raphidocelis

subcapitata was most
Algae ECso N/A

sensitive among

tested species

Environmental Fate

Esprocarb is considered moderately persistent in the soil environment.

Parameter Value Condition Reference(s)

Soil Half-life (DTso) 50 days Aerobic

Experimental Protocols
Synthesis of Esprocarb

The synthesis of Esprocarb is a multi-step process characteristic of thiocarbamate herbicides.
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General synthesis workflow for Esprocarb.

Methodology:

o Preparation of the Chiral Intermediate: The synthesis begins with the preparation of 1,2-
dimethylpropylamine, which introduces the stereogenic center to the molecule.

» Formation of N-Ethylcarbamate Derivative: The prepared amine is reacted with ethyl
chloroformate to yield an N-ethylcarbamate derivative.

e Thiolation: The carbamate undergoes thiolation using a sulfurizing agent such as
thiophosgene or carbon disulfide, which converts it into a thiocarbamate.

» Alkylation: Finally, the thiocarbamate is alkylated with benzyl chloride to produce Esprocarb.

Analytical Methods
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Sample Preparation (Liquid-Liquid Extraction):

To 1 liter of water sample, add 66 g of sodium chloride (NaCl) and mix until dissolved.

Spike the sample with an appropriate internal standard (e.g., Triphenyl phosphate at 50
ng/L).

Perform liquid-liquid extraction using a separating funnel with dichloromethane (DCM) as the
solvent.

Evaporate the extract to dryness and reconstitute in a known volume of hexane for GC-MS
analysis.

GC-MS Conditions (General Example):

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent.
Carrier Gas: Helium.

Injection Mode: Pulsed splitless.

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped at
15°C/min to 300°C, and held for 6 minutes.

MS Quadrupole Temperature: 150 °C.

Detection: Mass spectrometer in selected ion monitoring (SIM) mode.
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Workflow for GC-MS analysis of Esprocarb in water.

Sample Preparation (QUEChERS Method):

» Homogenize the food sample (e.g., rice, fruits, vegetables).

o Extract a representative portion of the homogenized sample using the QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method.
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e Analyze the resulting extract by HPLC-MS/MS.

HPLC Conditions (General Example for Thiocarbamates):

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm i.d.).
» Mobile Phase: A gradient of methanol and water.

o Detection: UV detector at an appropriate wavelength (e.g., 232 nm for thiodicarb, a related
thiocarbamate). For higher sensitivity and selectivity, coupling with a mass spectrometer (LC-
MS/MS) is recommended.

Food Sample

Homogenization

QUECHhERS Extraction

HPLC Analysis
(C18 Column, Methanol/Water Gradient)

UV or MS/MS Detection

Quantification
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Workflow for HPLC analysis of Esprocarb in food.

Mode of Action and Degradation Pathway
Mode of Action

Esprocarb is classified under the HRAC (Herbicide Resistance Action Committee) Group K3,
which are inhibitors of very-long-chain fatty acid (VLCFA) synthesis. VLCFAs are essential
components of plant cuticular waxes and suberin, which play crucial roles in preventing water
loss and protecting against environmental stresses. By inhibiting the elongase enzymes
involved in VLCFA biosynthesis, Esprocarb disrupts these protective barriers, leading to weed

mortality.

Esprocarb
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Mode of action of Esprocarb.

Degradation Pathway

The degradation of thiocarbamate herbicides like Esprocarb in the environment, particularly in
soil, is primarily driven by microbial metabolism. The degradation process generally involves
the hydrolysis of the carbamate ester or amide linkage. While the specific degradation pathway
of Esprocarb is not extensively detailed in the provided search results, a general pathway for
carbamate degradation involves breakdown into smaller, less toxic molecules. The process can
be influenced by soil type, microbial population, temperature, and moisture. Further research is
needed to fully elucidate the specific metabolites of Esprocarb formed during its degradation in
various environmental matrices.

Conclusion

This technical guide provides a detailed overview of Esprocarb (CAS 85785-20-2),
summarizing its key properties, toxicological and ecotoxicological data, and established
experimental protocols. The information presented is intended to be a valuable resource for
researchers and scientists working in the fields of environmental science, agriculture, and
toxicology. The detailed methodologies for synthesis and analysis can serve as a foundation for
further investigation and development of new applications. The provided data tables and
diagrams offer a clear and concise summary of the essential information for easy comparison
and understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Esprocarb (CAS
Number: 85785-20-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220993#esprocarb-cas-number-85785-20-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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